Cas no 832114-10-0 (4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester)

4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester structure
832114-10-0 structure
Product Name:4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester
CAS No:832114-10-0
MF:C18H29BN2O3
MW:332.245465040207
MDL:MFCD05864306
CID:828099
Update Time:2025-04-19

4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • N-(3-(Dimethylamino)propyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
    • 4-[[3-(Dimethylamino)propyl]carbamoyl]phenylboronic Acid Pinacol Ester
    • 4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester
    • N-(3-DIMETHYLAMINOPROPYL)-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZAMIDE
    • N-[3-(dimethylamino)propyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
    • N-[3-(N',N'-Dimethylamino)propyl]benzamide-4-boronic acid, pinacol ester
    • 4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid pinacol ester
    • AMTB352
    • MDL: MFCD05864306
    • Inchi: 1S/C18H29BN2O3/c1-17(2)18(3,4)24-19(23-17)15-10-8-14(9-11-15)16(22)20-12-7-13-21(5)6/h8-11H,7,12-13H2,1-6H3,(H,20,22)
    • InChI Key: KDABIGMFEYWURZ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C(NCCCN(C)C)=O)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 332.22700
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 416
  • Topological Polar Surface Area: 50.8

Experimental Properties

  • Melting Point: 103-106°C
  • PSA: 50.80000
  • LogP: 2.05820

4-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester Security Information

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